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Introduction

The chromic acid test, also known as the Jones test, is a rapid and convenient qualitative
method used to distinguish between primary and secondary alcohols and aldehydes from
tertiary alcohols and other classes of compounds. The test relies on the potent oxidizing
properties of chromic acid (H2CrOa), which is typically prepared in situ from chromium trioxide
(CrOs) or a dichromate salt in the presence of sulfuric acid.[1][2][3][4] A positive test is indicated
by a distinct color change from the orange-red of the chromium(VI) reagent to a green or blue-
green solution, characteristic of the reduced chromium(lll) species.[5][6][7]

Principle of the Test

The underlying principle of the chromic acid test is an oxidation-reduction reaction. Primary
alcohols are initially oxidized to aldehydes, which are then further oxidized to carboxylic acids.
[1][2][8] Secondary alcohols are oxidized to ketones.[1][2][8] Aldehydes are also readily
oxidized to carboxylic acids.[1][4] In these reactions, the chromium(VI) in the chromic acid is
reduced to chromium(lll), resulting in the observable color change.[4][5][6]

Tertiary alcohols, lacking a hydrogen atom on the carbon bearing the hydroxyl group, are
resistant to oxidation under these conditions and therefore do not react, showing a negative
result.[1][2][8]
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Data Presentation

The chromic acid test is primarily a qualitative assay. However, the rate of the reaction can

provide some indication of the nature of the analyte. The following table summarizes the

expected observations for different classes of compounds.

Compound Functional Expected Approximate Oxidation
Class Group Result Reaction Time  Product
Positive (Orange  Rapid (typically ]
] o Carboxylic
Primary Alcohols  R-CH20H to Green/Blue- within 15 )
Acid[1][2][8]
green) seconds)[9]
Positive (Orange  Rapid (typically
Secondary o
R2CHOH to Green/Blue- within 15 Ketone[1][2][8]
Alcohols
green) seconds)[9]
Negative )
) ) ) No reaction[1][2]
Tertiary Alcohols RsCOH (Solution No reaction ]
remains orange)
) ) Positive (Orange  Very Rapid ]
Aliphatic o Carboxylic
R-CHO to Green/Blue- (within 5 )
Aldehydes Acid[1][4]
green) seconds)[10]
) Positive (Orange ]
Aromatic Slower (30-45 Carboxylic
Ar-CHO to Green/Blue- )
Aldehydes seconds)[10] Acid[1]
green)
Negative
Ketones R2C=0 (Solution No reaction No reaction[1]
remains orange)
N Complex
Positive (Forms ) o
Phenols Ar-OH ) Rapid oxidation
a dark solution)
products

Experimental Protocols
Reagent Preparation: Jones Reagent
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The Jones reagent is a solution of chromium trioxide in aqueous sulfuric acid.

Materials:

e Chromium trioxide (CrOs)

o Concentrated sulfuric acid (H2SOa)

« Distilled water

Procedure:

o Carefully dissolve 25 g of chromium trioxide (CrOs) in 25 mL of concentrated sulfuric acid.

o Cautiously add this mixture to 75 mL of distilled water, with stirring, in an ice bath to dissipate
the heat generated.

o Store the resulting orange-red solution in a glass-stoppered bottle.

Caution: Chromium trioxide is highly toxic and a known carcinogen. Concentrated sulfuric acid
is extremely corrosive. Always handle these chemicals with appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, and work in a well-
ventilated fume hood.

Qualitative Test Protocol

Materials:

o Test sample (alcohol or aldehyde)

Acetone (reagent grade)

Jones reagent

Test tubes

Pipettes

Procedure:
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e In a clean test tube, dissolve 1-2 drops of a liquid sample or approximately 10 mg of a solid
sample in 1 mL of acetone.

 To this solution, add 1-2 drops of the Jones reagent dropwise while gently shaking the test
tube.

e Observe any color change within the first 15 seconds at room temperature.[9]
Interpretation of Results:

o Positive Test: Arapid change in color from the initial orange-red to a green or blue-green
precipitate or solution indicates the presence of a primary or secondary alcohol, or an
aldehyde.[5][6]

» Negative Test: The absence of a color change, with the solution remaining orange, indicates
a negative test, suggesting the presence of a tertiary alcohol, a ketone, or a non-oxidizable

compound.[5]
Limitations and Interferences
While the chromic acid test is a valuable tool, it is important to be aware of its limitations:

e Phenols: Phenols can give a positive test, often forming a dark-colored solution, which can

be misinterpreted.
e Enols: Compounds that can tautomerize to form enols may also be oxidized.

» Contaminants: The presence of other oxidizable functional groups in the molecule or as
impurities can lead to false-positive results.

o Solubility: The test is typically performed in acetone to ensure the solubility of a wide range
of organic compounds. If the sample is not soluble, the reaction may not proceed efficiently.

Workflow and Signaling Pathway Diagrams

The logical workflow for performing and interpreting the chromic acid test is depicted below.
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Chromic Acid Test Workflow
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Color Change?

Positive Result Negative Result
(Orange -> Green/Blue) (Remains Orange)
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Caption: Workflow for the chromic acid test.
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The chemical transformation and electron transfer process can be visualized as a signaling
pathway.

Chromic Acid Oxidation Pathway

Reactants

Chromic Acid (H2CrOa)

Primary or Secondary Alcohol / Aldehyde Cr(VI) - Orange

Redox Reaction

Products

Chromium(lll) Species

Carboxylic Acid / Ketone Cr(ll) - Green/Blue
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Caption: Redox pathway of the chromic acid test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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